molecular formula C23H22FN3O4S2 B2441575 N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide CAS No. 851780-84-2

N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

Cat. No. B2441575
CAS RN: 851780-84-2
M. Wt: 487.56
InChI Key: ICEZTWJZTNXXTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O4S2 and its molecular weight is 487.56. The purity is usually 95%.
BenchChem offers high-quality N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

  • Catalytic Asymmetric Additions : The compound has been involved in studies exploring catalytic asymmetric additions, showcasing its utility in creating complex molecules with high stereochemical precision. This process enables the synthesis of compounds incorporating sulfone and fluorine, showcasing the compound's role in facilitating complex chemical transformations (Bhosale et al., 2022).

  • COX-2 Inhibition : Research on derivatives of this compound highlights their significance in the development of COX-2 inhibitors, which are crucial for their anti-inflammatory properties. The presence of the methanesulfonamide group, particularly at specific positions on the phenyl ring, has been demonstrated to enhance COX-2 inhibitory activity, leading to potent and selective inhibitors (Singh et al., 2004).

  • Regio- and Enantioselective Allylic Alkylation : Studies have shown the compound's utility in regio- and enantioselective allylic alkylation reactions. Such reactions are pivotal for the synthesis of enantiopure compounds, further demonstrating the compound's applicability in creating pharmacologically relevant molecules with high enantiomeric excess (Liu et al., 2009).

  • Fluorination Reactions : The compound plays a critical role in fluorination reactions, contributing to the synthesis of fluorinated molecules. These molecules are significant in the development of materials and drugs due to the unique properties imparted by the fluorine atoms (McCarthy et al., 1990).

Molecular Interaction Studies

  • Supramolecular Assembly : Research on derivatives of this compound has contributed to the understanding of supramolecular assemblies. The study of nimesulidetriazole derivatives, closely related to the compound , has offered insights into the effect of substitution on molecular interactions and crystal structures, thereby enhancing our understanding of molecular design principles (Dey et al., 2015).

properties

IUPAC Name

N-[4-[3-(4-fluorophenyl)-2-(4-methylphenyl)sulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H22FN3O4S2/c1-16-3-13-21(14-4-16)33(30,31)27-23(18-5-9-19(24)10-6-18)15-22(25-27)17-7-11-20(12-8-17)26-32(2,28)29/h3-14,23,26H,15H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICEZTWJZTNXXTE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2C(CC(=N2)C3=CC=C(C=C3)NS(=O)(=O)C)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H22FN3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

487.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(5-(4-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.